Cas no 80460-13-5 (1,4-Hexanedione, 1,3-diphenyl-)

• Product Name: 1,4-Hexanedione, 1,3-diphenyl-
• CAS No: 80460-13-5
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 705576
• PubChem ID: 12754753
• Update Time: 2025-04-19

1,4-Hexanedione, 1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Hexanedione, 1,3-diphenyl-
• 1,3-diphenylhexane-1,4-dione
• 1,3-Diphenyl-hexane-1,4-dione
• 80460-13-5
• DTXSID80509001
• SCHEMBL435667
• ITGQJXIGMXQCJD-UHFFFAOYSA-N

• Inchi： 1S/C18H18O2/c1-2-17(19)16(14-9-5-3-6-10-14)13-18(20)15-11-7-4-8-12-15/h3-12,16H,2,13H2,1H3
• InChI Key： ITGQJXIGMXQCJD-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.130679813g/mol
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų